Cas no 1177299-06-7 (1-(6-Fluoro-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-amine)

• Product Name: 1-(6-Fluoro-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-amine
• CAS No: 1177299-06-7
• MF: C₁₁H₉FN₄S
• MW: 248.279363393784
• CID: 5734617
• PubChem ID: 27477411
• Update Time: 2025-05-24

1-(6-Fluoro-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• F2158-0118
• 2-(6-fluoro-1,3-benzothiazol-2-yl)-5-methylpyrazol-3-amine
• 1-(6-Fluorobenzo[d]thiazol-2-yl)-3-methyl-1h-pyrazol-5-amine
• 1-(6-Fluoro-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-amine
• AKOS005207498
• 1177299-06-7
• EN300-238812
• CS-0282486
• 1H-Pyrazol-5-amine, 1-(6-fluoro-2-benzothiazolyl)-3-methyl-

• Inchi： 1S/C11H9FN4S/c1-6-4-10(13)16(15-6)11-14-8-3-2-7(12)5-9(8)17-11/h2-5H,13H2,1H3
• InChI Key： CDXBNEQKXSVVJQ-UHFFFAOYSA-N
• SMILES： S1C2C=C(C=CC=2N=C1N1C(=CC(C)=N1)N)F

Computed Properties

• Exact Mass: 248.05319564g/mol
• Monoisotopic Mass: 248.05319564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 85Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 1-(6-Fluoro-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-amine

1-(6-Fluoro-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-amine: A Comprehensive Overview

The compound 1-(6-Fluoro-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-amine (CAS No. 1177299-06-7) is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structural features, which include a benzothiazole ring system and a pyrazole moiety. The presence of a fluorine atom at the 6-position of the benzothiazole ring adds to its chemical diversity and functional versatility.

Recent studies have highlighted the importance of this compound in the development of novel pharmaceutical agents. The benzothiazole core is known for its ability to act as a scaffold for various bioactive molecules, while the pyrazole group contributes to hydrogen bonding and π-interactions, enhancing the compound's potential for targeting specific biological pathways. Researchers have explored its application in anti-inflammatory, anticancer, and antimicrobial therapies, with promising results in preclinical models.

The synthesis of 1-(6-fluoro-benzothiazolyl)-pyrazolamine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The introduction of the fluorine atom is typically achieved through nucleophilic aromatic substitution or electrophilic fluorination, depending on the specific reaction conditions. The optimization of these steps has been a focus of recent research, aiming to improve yield and purity while minimizing environmental impact.

One of the most exciting developments involving this compound is its role in fluorescence sensing applications. The benzothiazole moiety exhibits strong fluorescence properties under UV light, making it an ideal candidate for designing sensors capable of detecting metal ions or small organic molecules. Recent advancements in this area have demonstrated its ability to selectively bind to zinc ions (Zn²⁺), offering a new avenue for analytical chemistry and environmental monitoring.

In addition to its chemical applications, this compound has shown potential in materials science. Its ability to form stable coordination complexes with transition metals has led to investigations into its use as a ligand in catalysis and optoelectronic materials. Researchers have reported enhanced catalytic activity in certain reactions when this compound is used as a co-catalyst alongside traditional metal catalysts.

The pharmacokinetic properties of 1-(6-fluoro-benzothiazolyl)-pyrazolamine have also been extensively studied. Preclinical data indicate moderate oral bioavailability and favorable distribution profiles, suggesting its suitability for systemic drug delivery. However, further studies are required to fully understand its metabolism and excretion pathways, particularly in relation to potential drug-drug interactions.

From an environmental perspective, the degradation pathways of this compound have been analyzed under various conditions. Results indicate that it undergoes rapid hydrolysis under alkaline conditions, reducing its persistence in aqueous environments. This finding is significant for assessing its environmental impact and ensuring compliance with regulatory standards.

In conclusion, 1-(6-fluoro-benzothiazolyl)-pyrazolamine (CAS No. 1177299-06-7) represents a versatile compound with diverse applications across multiple disciplines. Its unique structural features and functional groups make it an attractive target for further research and development. As new insights emerge from ongoing studies, this compound is poised to play an increasingly important role in advancing both scientific knowledge and practical applications.